(2-(5-Bromo-3-fluoropyridin-2-yl)phenyl)methanamine hydrochloride

• Molecular Formula: C12H11BrClFN2
• Molecular Weight: 317.58 g/mol
• IUPAC Name: [2-(5-bromo-3-fluoropyridin-2-yl)phenyl]methanamine;hydrochloride
• InChI: InChI=1S/C12H10BrFN2.ClH/c13-9-5-11(14)12(16-7-9)10-4-2-1-3-8(10)6-15;/h1-5,7H,6,15H2;1H
• InChI Key: GDPGBXPIUWKJQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN)C2=C(C=C(C=N2)Br)F.Cl

Description

(2-(5-Bromo-3-fluoropyridin-2-yl)phenyl)methanamine hydrochloride: is a chemical compound with the molecular formula C12H11BrClFN2. It is a member of the pyridine family, which is known for its diverse applications in various fields of chemistry and biology. This compound is often used as a building block in the synthesis of more complex molecules due to its unique structural features.

Preparation Methods

The synthesis of (2-(5-Bromo-3-fluoropyridin-2-yl)phenyl)methanamine hydrochloride typically involves multiple steps. One common synthetic route starts with the preparation of 5-bromo-3-fluoropyridine, which is then subjected to a series of reactions to introduce the phenyl and methanamine groups. The final step involves the formation of the hydrochloride salt to enhance the compound’s stability and solubility .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions, where the bromine atom is replaced by other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: It can undergo coupling reactions such as Suzuki and Stille coupling, which are commonly used in the formation of carbon-carbon bonds.

Common reagents used in these reactions include palladium catalysts, bases like potassium carbonate, and solvents such as dimethylformamide (DMF). The major products formed depend on the specific reaction conditions and the reagents used.

Scientific Research Applications

(2-(5-Bromo-3-fluoropyridin-2-yl)phenyl)methanamine hydrochloride has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials and as a precursor in the synthesis of agrochemicals.

Mechanism of Action

Similar compounds include other fluorinated pyridines and brominated phenyl derivatives. Compared to these compounds, (2-(5-Bromo-3-fluoropyridin-2-yl)phenyl)methanamine hydrochloride offers unique reactivity due to the presence of both bromine and fluorine atoms, which can influence its chemical behavior and biological activity .

Comparison with Similar Compounds

• 5-Bromo-2-fluoropyridine
• 2-(5-Bromo-3-fluoropyridin-2-yl)acetonitrile
• 2-(5-Bromo-3-fluoropyridin-2-yl)acetic acid